Cas no 370885-26-0 (Benzenamine,4-(1S,4S)-2,5-diazabicyclo[2.2.1]hept-2-yl-)

• Product Name: Benzenamine,4-(1S,4S)-2,5-diazabicyclo[2.2.1]hept-2-yl-
• CAS No: 370885-26-0
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 297719
• Update Time: 2024-01-27

Benzenamine,4-(1S,4S)-2,5-diazabicyclo[2.2.1]hept-2-yl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(1S,4S)-2,5-diazabicyclo[2.2.1]hept-2-yl-
• 4-[(1S,4S)-2,5-DIAZABICYCLO[2.2.1]HEPT-2-YL]ANILINE
• Benzenamine, 4-(1S,4S)-2,5-diazabicyclo[2.2.1]hept-2-yl- (9CI)
• Benzenamine, 4-(1S,4S)-2,5-diazabicyclo[2.2.1]hept-2-yl-

• Inchi： 1S/C11H15N3/c12-8-1-3-10(4-2-8)14-7-9-5-11(14)6-13-9/h1-4,9,11,13H,5-7,12H2/t9-,11-/m0/s1
• InChI Key： UFRXDOLANGFSNO-ONGXEEELSA-N
• SMILES： C1(N)=CC=C(N2C[C@]3([H])C[C@@]2([H])CN3)C=C1

Computed Properties

• Exact Mass: 189.12675
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3A^2

Experimental Properties

• PSA: 41.29